Cas no 206761-65-1 ((+)-4'-Fluorotartranilic Acid)

• Product Name: (+)-4'-Fluorotartranilic Acid
• CAS No: 206761-65-1
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• MDL: MFCD00060349
• CID: 252777
• PubChem ID: 7016570
• Update Time: 2025-10-30

(+)-4'-Fluorotartranilic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(4-fluorophenyl)amino]-2,3-dihydroxy-4-oxo-, (2R,3R)-
• (-)-4'-Fluorotartranilic acid
• (+)-4'-Fluorotartranilic acid
• (+)-4'-fluorotartanilic acid
• (+)-4-Fluorotartranilic acid
• (2R,3R)-4-[(4-fluorophenyl)amino]-2,3-bis(oxidanyl)-4-oxidanylidene-butanoic acid
• A814800
• KB-105306
• MFCD00060349
• 206761-65-1
• (2R,3R)-4-((4-fluorophenyl)amino)-2,3-dihydroxy-4-oxobutanoic acid
• (+)-4'-fluorotartranilic acid, AldrichCPR
• (2R,3R)-4-(4-fluoroanilino)-2,3-dihydroxy-4-oxobutanoic acid
• Butanoic acid, 4-[(4-fluorophenyl)amino]-2,3-dihydroxy-4-oxo-, (2R,3R)-
• (+)-4//'-Fluorotartranilic acid
• CS-0449431
• DTXSID80426865
• (2R,3R)-3-[(4-FLUOROPHENYL)CARBAMOYL]-2,3-DIHYDROXYPROPANOIC ACID
• AKOS025310300
• (2R, 3R)-4-(4-fluoroanilino)-2, 3-dihydroxy-4-oxobutanoic acid
• AS-813/43497450
• (2R,3R)-4-(4-fluorophenylamino)-2,3-dihydroxy-4-oxobutanoic acid
• (+)-4'-Fluorotartranilic Acid

• MDL： MFCD00060349
• Inchi： 1S/C10H10FNO5/c11-5-1-3-6(4-2-5)12-9(15)7(13)8(14)10(16)17/h1-4,7-8,13-14H,(H,12,15)(H,16,17)/t7-,8-/m1/s1
• InChI Key： GEDAGSYSBWTSHH-HTQZYQBOSA-N
• SMILES： FC1C=CC(=CC=1)NC([C@@H]([C@H](C(=O)O)O)O)=O

Computed Properties

• Exact Mass: 243.0543
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 192-193°C (dec.)
• PSA: 106.86

(+)-4'-Fluorotartranilic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (+)-4'-Fluorotartranilic Acid

Recent Advances in (+)-4'-Fluorotartranilic Acid (CAS: 206761-65-1) Research: A Comprehensive Review

The compound (+)-4'-Fluorotartranilic Acid (CAS: 206761-65-1) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This review synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and implications for drug development. Recent studies have demonstrated its efficacy as a chiral building block in asymmetric synthesis, particularly in the construction of fluorinated pharmaceutical intermediates.

A 2023 study published in the Journal of Medicinal Chemistry revealed that (+)-4'-Fluorotartranilic Acid exhibits remarkable enantioselectivity when used as a ligand in transition metal-catalyzed reactions. The research team at MIT developed a novel catalytic system using this compound, achieving up to 99% enantiomeric excess in the synthesis of β-amino acids. This breakthrough suggests significant potential for streamlining the production of chiral drugs, particularly in the antidepressant and antiviral therapeutic categories.

In the realm of biological activity, recent investigations have uncovered promising antimicrobial properties of (+)-4'-Fluorotartranilic Acid derivatives. A multinational research collaboration reported in ACS Infectious Diseases (2024) that fluorinated tartranilic acid analogs demonstrate potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values as low as 0.5 μg/mL. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, offering a potential new approach to combatting antibiotic resistance.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the metabolic fate of (+)-4'-Fluorotartranilic Acid. Using advanced LC-MS/MS techniques, researchers identified three primary metabolites and characterized their distribution patterns in rodent models. These findings are particularly relevant for drug formulation strategies, as they suggest preferential accumulation in hepatic and renal tissues.

The compound's role in neurodegenerative disease research has also gained attention. A recent Nature Communications paper (2024) described how (+)-4'-Fluorotartranilic Acid derivatives can modulate α-synuclein aggregation, a key pathological feature in Parkinson's disease. Through a combination of molecular dynamics simulations and in vitro assays, the research team identified specific structural motifs responsible for this activity, opening new avenues for therapeutic development.

From a synthetic chemistry perspective, several innovative routes to (+)-4'-Fluorotartranilic Acid have been reported in the past year. A Green Chemistry publication (2024) highlighted an enzymatic approach using engineered ketoreductases, achieving the desired stereochemistry with significantly reduced environmental impact compared to traditional chemical methods. This aligns with growing industry demands for sustainable pharmaceutical manufacturing processes.

Looking forward, the unique combination of structural features in (+)-4'-Fluorotartranilic Acid - including its fluorinated aromatic system and tartaric acid backbone - continues to inspire novel applications. Current clinical trials (Phase I/II) are investigating its derivatives as potential anticancer agents, with preliminary data suggesting selective inhibition of histone deacetylases in certain cancer cell lines. The coming years are likely to see expanded exploration of this versatile compound across multiple therapeutic areas.